![molecular formula C17H26N2O2S B248461 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine](/img/structure/B248461.png)
1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine, also known as CSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. CSP belongs to the class of piperazine derivatives and has been studied extensively for its ability to modulate various biological pathways.
Scientific Research Applications
1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has been studied extensively for its potential therapeutic properties in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation research has shown that this compound can modulate the production of cytokines and chemokines, leading to a reduction in inflammation. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Mechanism of Action
The mechanism of action of 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine is not fully understood, but it is believed to modulate various biological pathways such as the PI3K/Akt/mTOR pathway, NF-κB pathway, and MAPK pathway. This compound has been shown to inhibit the activity of PI3K, Akt, and mTOR, leading to a reduction in cell proliferation and survival. It also inhibits the activation of NF-κB, which is a key regulator of inflammation. Additionally, this compound has been shown to modulate the activity of MAPKs, which are involved in various cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and protect neurons from oxidative stress. In vivo studies have shown that this compound can reduce tumor growth in animal models, reduce inflammation in animal models of arthritis, and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, including its low water solubility, which can make it difficult to administer in vivo. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine research, including the development of more potent and selective this compound analogs, the investigation of this compound's potential in combination therapy with other drugs, and the exploration of this compound's potential in other diseases such as cardiovascular disease and diabetes.
Conclusion
In conclusion, this compound is a promising chemical compound that has potential therapeutic properties in various diseases. Its synthesis method is well-established, and it has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand its therapeutic potential and to develop more potent and selective analogs.
Synthesis Methods
The synthesis of 1-Cyclohexyl-4-[(4-methylphenyl)sulfonyl]piperazine involves the reaction of cyclohexylamine with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under an inert atmosphere, and the resulting product is purified using column chromatography. The yield of the product is typically around 50-60%, and the purity is determined using NMR and HPLC analysis.
properties
Molecular Formula |
C17H26N2O2S |
---|---|
Molecular Weight |
322.5 g/mol |
IUPAC Name |
1-cyclohexyl-4-(4-methylphenyl)sulfonylpiperazine |
InChI |
InChI=1S/C17H26N2O2S/c1-15-7-9-17(10-8-15)22(20,21)19-13-11-18(12-14-19)16-5-3-2-4-6-16/h7-10,16H,2-6,11-14H2,1H3 |
InChI Key |
CVJOTHHZJDOIJB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3CCCCC3 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3CCCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.